Cas no 660397-15-9 (CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL))

CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) is a cyclic pentapeptide composed of alanine, glycine, proline, valine, and tyrosine residues. Its constrained ring structure enhances stability and resistance to enzymatic degradation compared to linear peptides, making it suitable for research in peptide-based therapeutics and biochemical studies. The presence of aromatic tyrosine and hydrophobic valine residues contributes to its potential for interactions with biological targets, while the proline residue introduces conformational rigidity. This peptide is of interest in studying peptide-protein interactions, structural biology, and drug design due to its unique physicochemical properties. Its synthetic purity and well-defined structure ensure reproducibility in experimental applications.

CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) structure

660397-15-9 structure

Product Name:CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL)

CAS No:660397-15-9

MF:C₂₄H₃₃N₅O₆

MW:487.54872584343

CID:3411423

Update Time:2026-04-22

CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) Chemical and Physical Properties

Names and Identifiers

- CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL)

CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chengdu Biopurify Phytochemicals Ltd	BP2276-20mg	Heterophyllin J	660397-15-9	90%	20mg	$750	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2276-5mg	Heterophyllin J	660397-15-9	90%	5mg	$250	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2276-100mg	Heterophyllin J	660397-15-9	90%	100mg	$2600	2023-09-19
Chengdu Biopurify Phytochemicals Ltd	BP2276-10mg	Heterophyllin J	660397-15-9	90%	10mg	$450	2023-09-19

CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) Related Literature

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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

Related Categories

Botanical Cyclopeptides

Additional information on CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL)

Recent Advances in the Study of CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) (CAS: 660397-15-9)

In recent years, the cyclic peptide CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) (CAS: 660397-15-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This peptide, characterized by its cyclic conformation, exhibits enhanced stability and bioavailability compared to its linear counterparts, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL). For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this peptide exhibits high affinity for specific protein targets involved in inflammatory pathways. The study employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and molecular docking simulations to characterize the peptide's binding interactions, providing valuable insights into its potential as an anti-inflammatory agent.

Another significant development involves the optimization of synthetic routes for CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL). A recent publication in Organic Letters (2024) reported a novel solid-phase peptide synthesis (SPPS) method that significantly improves yield and purity. This advancement addresses previous challenges associated with the peptide's complex cyclic structure, paving the way for scalable production and further preclinical evaluation.

In addition to its anti-inflammatory properties, CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) has shown promise in oncology research. A 2023 study in Cancer Research highlighted its ability to modulate tumor microenvironment by inhibiting key signaling pathways involved in angiogenesis. The peptide's selective action on cancer cells, as opposed to healthy tissues, underscores its potential as a targeted therapy with minimal side effects.

Despite these promising findings, challenges remain in the clinical translation of CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL). Issues such as in vivo stability, pharmacokinetics, and formulation optimization require further investigation. Ongoing research aims to address these gaps through innovative drug delivery systems, such as nanoparticle encapsulation, to enhance the peptide's therapeutic efficacy.

In conclusion, CYCLO(L-ALANYLGLYCYL-L-PROLYL-L-VALYL-L-TYROSYL) (CAS: 660397-15-9) represents a compelling area of study in chemical biology and pharmaceutical sciences. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable scaffold for future drug discovery efforts. Continued research will be essential to fully realize its therapeutic potential and overcome existing limitations.